Cas no 2728727-75-9 (tert-butyl (2S,5R)-5-(trifluoromethyl)pyrrolidine-2-carboxylate)

• Product Name: tert-butyl (2S,5R)-5-(trifluoromethyl)pyrrolidine-2-carboxylate
• CAS No: 2728727-75-9
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• CID: 5654209
• PubChem ID: 165890098
• Update Time: 2025-06-15

tert-butyl (2S,5R)-5-(trifluoromethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28276702
• 2728727-75-9
• 2580099-24-5
• tert-butyl (2S,5R)-5-(trifluoromethyl)pyrrolidine-2-carboxylate
• EN300-27726978
• rac-tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C10H16F3NO2/c1-9(2,3)16-8(15)6-4-5-7(14-6)10(11,12)13/h6-7,14H,4-5H2,1-3H3/t6-,7+/m0/s1
• InChI Key： FIUJGIUBTNXCLM-NKWVEPMBSA-N
• SMILES： FC([C@H]1CC[C@@H](C(=O)OC(C)(C)C)N1)(F)F

Computed Properties

• Exact Mass: 239.11331324g/mol
• Monoisotopic Mass: 239.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl (2S,5R)-5-(trifluoromethyl)pyrrolidine-2-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl (2S,5R)-5-(Trifluoromethyl)pyrrolidine-2-carboxylate (CAS: 2728727-75-9)

The compound tert-butyl (2S,5R)-5-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS: 2728727-75-9) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a crucial building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system disorders and infectious diseases. Recent studies have highlighted its utility as a key intermediate in the production of protease inhibitors and modulators of ion channels.

Structural analysis reveals that the stereochemistry at positions 2 and 5, combined with the electron-withdrawing properties of the trifluoromethyl group, contributes to the compound's unique reactivity profile. The tert-butyl ester moiety provides excellent protection for the carboxylic acid functionality while maintaining sufficient lability for subsequent deprotection under mild conditions. These characteristics make it particularly valuable for multi-step synthetic routes in medicinal chemistry.

Recent synthetic methodologies have focused on improving the enantioselective preparation of this compound. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient asymmetric synthesis route starting from L-proline, achieving >99% ee and 85% overall yield. The process features a novel copper-catalyzed trifluoromethylation step that significantly improves upon previous radical-based approaches. This advancement addresses previous challenges in controlling the stereochemistry at the 5-position while introducing the CF3 group.

In pharmaceutical applications, researchers have utilized this compound as a precursor for several drug candidates currently in clinical trials. Most notably, it serves as the core structure for a new class of neurokinin-1 receptor antagonists being developed for the treatment of chemotherapy-induced nausea and vomiting. The trifluoromethyl group enhances both the metabolic stability and blood-brain barrier permeability of these derivatives, as demonstrated in recent pharmacokinetic studies.

The compound's role in PET tracer development has also expanded significantly. Its ability to incorporate fluorine-18 via the trifluoromethyl group has enabled the creation of several promising diagnostic agents for neurological disorders. A 2024 Nature Communications paper detailed its use in developing a tau protein imaging agent for Alzheimer's disease, showing superior binding affinity and selectivity compared to previous generation tracers.

Ongoing research continues to explore novel applications of this versatile building block. Current investigations include its incorporation into covalent inhibitors targeting SARS-CoV-2 main protease and its use in the synthesis of foldamer-based antimicrobial peptides. The compound's commercial availability from multiple specialty chemical suppliers has further accelerated its adoption across academic and industrial research laboratories worldwide.

Future directions for research involving tert-butyl (2S,5R)-5-(trifluoromethyl)pyrrolidine-2-carboxylate include the development of continuous flow synthesis methods to improve scalability and the exploration of its use in DNA-encoded library technology for drug discovery. The compound's unique combination of structural features and synthetic accessibility positions it as a valuable tool for addressing current challenges in medicinal chemistry and chemical biology.